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Compound of Interest

Heptadecan-9-yl 6-
Compound Name:
bromohexanoate

Cat. No.: B15548736

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the recommended storage
conditions and stability testing protocols for Heptadecan-9-yl 6-bromohexanoate. This
information is critical for ensuring the integrity and purity of the compound, which is often
utilized as a key intermediate in the synthesis of lipids for lipid nanoparticles (LNPs) in drug
delivery applications.[1]
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Identifier Value

IUPAC Name Heptadecan-9-yl 6-bromohexanoate
CAS Number 2096984-35-7[2]

Molecular Formula C23Ha4s5BrO2

Molecular Weight 433.5 g/mol

(Image of the chemical structure of Heptadecan-

Chemical Structure
9-yl 6-bromohexanoate)

A chemical reagent characterized by a bromide
atom linked to a C6 ester, which is in turn
o coupled to the central position of a C17 alkyl
Description ) ) o )
chain.[1] The terminal bromide is susceptible to
displacement by nucleophiles, making it a

versatile intermediate in lipid synthesis.[1]

Recommended Storage Conditions

To maintain the chemical integrity of Heptadecan-9-yl 6-bromohexanoate, it is crucial to
adhere to appropriate storage conditions. The primary degradation pathways for this molecule
are anticipated to be hydrolysis of the ester linkage and nucleophilic substitution of the terminal

bromide.
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Condition Recommendation Rationale
Refrigerated temperatures
slow down potential hydrolytic
and substitution reactions. For
Short-term (< 30 days): 2-8°C o
Temperature long-term storage, freezing is
Long-term (> 30 days): -20°C S
recommended to minimize
molecular mobility and further
reduce degradation rates.
Minimizes exposure to
Store under an inert atmospheric moisture, which
Atmosphere atmosphere (e.g., Argon or can lead to hydrolysis of the
Nitrogen). ester bond. Also protects
against oxidation.
Prevents exposure to light and
] Tightly sealed, amber glass moisture. The inert nature of
Container ] ]
vials or bottles. glass prevents leaching of
contaminants.
Although specific photostability
data is unavailable, it is
) ) prudent to protect the
Light Protect from light. ]
compound from light to prevent
potential photo-induced
degradation.
Use only in a well-ventilated
area or under a chemical fume
hood.[3] Avoid contact with _
) Standard safe handling
_ skin and eyes. Wear _ _
Handling practice for chemical reagents.

appropriate personal protective
equipment (PPE), including
gloves, lab coat, and safety

glasses.

[3]

Stability Testing Protocol
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A formal stability testing program is essential to establish a re-test period or shelf life for
Heptadecan-9-yl 6-bromohexanoate under defined storage conditions. The following protocol
is based on established international guidelines for stability testing of new drug substances.[4]

[51[6]

Objective

To evaluate the stability of Heptadecan-9-yl 6-bromohexanoate under various environmental
conditions over time and to identify potential degradation products.

Materials and Equipment

» Heptadecan-9-yl 6-bromohexanoate (minimum of three different batches)

Validated stability-indicating High-Performance Liquid Chromatography (HPLC) method

Mass Spectrometry (MS) detector

Gas Chromatography (GC) for residual solvent analysis (if applicable)

Karl Fischer titrator for water content

ICH-compliant stability chambers

Appropriate glassware and analytical balance

Experimental Workflow

The following diagram illustrates the workflow for the stability testing of Heptadecan-9-yl 6-
bromohexanoate.
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Protocol Setup

Define Stability Protocol

Procure = 3 Batches of Compound

Develop & Validate Stability-Indicating HPLC Method

Sample Storage & Timepoints

Prepare & Package Samples in Inert Atmosphere

l l l

Long-Term Storage Accelerated Storage Intermediate Storage
(e.g., -20°C) (e.g., 40°C / 75% RH) (e.g., 25°C / 60% RH)

Analytical Testin%

Pull Samples at Predetermined Timepoints
(0, 3, 6,9, 12, 24 months)

Purity & Impurity Profile by HPLC-MS Water Content by Karl Fischer Visual Appearance

Data Analysig
A4

& Reporting

g Evaluate Data & Identify Trends

Identify & Characterize Degradants

Establish Re-test Period / Shelf Life

Generate Stability Report
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Heptadecan-9-yl 6-bromohexanoate

+ H20 (Ester Hydrolysis) + H20 (Ester Hydrolysis) + OH~ (Nucleophilic Substitution)

Hydrolysis Pathway Substitu\tgm Pathway

6-Bromohexanoic Acid Heptadecan-9-ol Heptadecan-9-yl 6-hydroxyhexanoate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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